Cas no 1000018-30-3 (3-(4-Methylsulfonyl)phenoxybenzoic Acid)

3-(4-Methylsulfonyl)phenoxybenzoic Acid is a specialized organic compound featuring a benzoic acid core substituted with a 4-methylsulfonylphenoxy group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The methylsulfonyl moiety enhances electron-withdrawing characteristics, while the phenoxy linkage contributes to molecular stability and reactivity. Its high purity and well-defined structure ensure reproducibility in synthetic applications, particularly as an intermediate in the development of bioactive molecules. The compound’s solubility in common organic solvents facilitates its use in diverse reaction conditions. Its precise functional group arrangement also supports studies in structure-activity relationships and drug design.

3-(4-Methylsulfonyl)phenoxybenzoic Acid structure

1000018-30-3 structure

Product Name:3-(4-Methylsulfonyl)phenoxybenzoic Acid

CAS No:1000018-30-3

MF:C₁₄H₁₂O₅S

MW:292.307083129883

MDL:MFCD09264550

CID:1069244

Update Time:2025-10-18

3-(4-Methylsulfonyl)phenoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-[(4-Methylsulfonyl)phenoxy]benzoic acid
- 3-[(4-Methylsulfonyl)phenoxy]benzoicacid
- 3-(4-Methylsulfonyl)phenoxybenzoic Acid
- MDL： MFCD09264550
- Inchi： 1S/C14H12O5S/c1-20(17,18)13-7-5-11(6-8-13)19-12-4-2-3-10(9-12)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key： RGDRGEDGYDZTRP-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)OC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4

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